Cas no 1022980-69-3 (Methyl 2-(bromomethyl)-6-cyanobenzoate)

• Product Name: Methyl 2-(bromomethyl)-6-cyanobenzoate
• CAS No: 1022980-69-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD18398836
• CID: 1092712
• PubChem ID: 66812920
• Update Time: 2025-04-20

Methyl 2-(bromomethyl)-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-6-cyanobenzoate
• methyl 2-bromomethyl-6-cyanobenzoate
• MSXPMFZZUHOIIN-UHFFFAOYSA-N
• FCH1372693
• AK147340
• AX8284782
• Benzoic acid, 2-(bromomethyl)-6-cyano-, methyl ester
• 1022980-69-3
• Methyl2-(bromomethyl)-6-cyanobenzoate
• AS-68982
• XQB98069
• SCHEMBL836894
• MFCD18398836
• AKOS022187410
• DB-171823

• MDL： MFCD18398836
• Inchi： 1S/C10H8BrNO2/c1-14-10(13)9-7(5-11)3-2-4-8(9)6-12/h2-4H,5H2,1H3
• InChI Key： MSXPMFZZUHOIIN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C#N)C=1C(=O)OC

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1
• XLogP3: 2.1